Cas no 1806936-66-2 (4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-acetic acid)

• Product Name: 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-acetic acid
• CAS No: 1806936-66-2
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4872164
• Update Time: 2025-05-24

4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-acetic acid

• Inchi： 1S/C9H8ClF2NO3/c1-16-8-6(10)4(2-5(14)15)3-13-7(8)9(11)12/h3,9H,2H2,1H3,(H,14,15)
• InChI Key： MZOSWEGDFVHIDG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=NC=C1CC(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-acetic acid

Comprehensive Overview of 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-acetic acid (CAS No. 1806936-66-2)

4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-acetic acid (CAS No. 1806936-66-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, combining a chloro substituent and an acetic acid moiety, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-acetic acid has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role in developing small-molecule inhibitors and herbicides. The compound's CAS No. 1806936-66-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its synthesis and applications align with trends in green chemistry and sustainable agrochemicals, addressing global concerns about environmental impact.

The pyridine core of this compound is a hallmark of many bioactive molecules, contributing to its utility in medicinal chemistry. Its difluoromethyl group is a key feature, often linked to improved pharmacokinetic properties. This has led to its exploration in targeted therapies, particularly for conditions requiring precise molecular interactions. Additionally, its methoxy and chloro substituents enhance its binding affinity, making it a candidate for enzyme inhibition studies.

From an industrial perspective, 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-acetic acid is synthesized through multi-step processes involving halogenation and etherification. Its purity and stability are critical for downstream applications, prompting rigorous quality control measures. Analytical techniques such as HPLC and NMR are employed to verify its structure, ensuring compliance with regulatory standards. The compound's CAS No. 1806936-66-2 serves as a unique identifier in supply chains, facilitating traceability and safety.

Emerging research highlights the compound's potential in crop protection, where its mode of action targets specific plant enzymes. This aligns with the growing emphasis on precision agriculture and reduced chemical usage. Its acetic acid moiety also opens avenues for derivatization, enabling the creation of novel bioactive agents. As sustainability becomes a priority, the compound's role in low-residue pesticides is under investigation, addressing consumer demands for safer food production.

In conclusion, 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-5-acetic acid (CAS No. 1806936-66-2) exemplifies the intersection of chemical innovation and practical applications. Its multifaceted properties cater to diverse fields, from pharmaceuticals to agrochemicals, underscoring its importance in modern science. As research progresses, this compound is poised to play a pivotal role in addressing global challenges in health and agriculture.